Cas no 651326-66-8 (Benzene, 1-bromo-2-[(1-ethoxyethoxy)methyl]-4-methoxy-)
651326-66-8 structure
Product Name:Benzene, 1-bromo-2-[(1-ethoxyethoxy)methyl]-4-methoxy-
CAS No:651326-66-8
MF:C12H17BrO3
MW:289.165583372116
CID:405666
PubChem ID:58961536
Update Time:2025-04-19
Benzene, 1-bromo-2-[(1-ethoxyethoxy)methyl]-4-methoxy- Chemical and Physical Properties
Names and Identifiers
-
- Benzene, 1-bromo-2-[(1-ethoxyethoxy)methyl]-4-methoxy-
- 1-bromo-2-(1-ethoxyethoxymethyl)-4-methoxybenzene
- DTXSID60730699
- SCHEMBL5411787
- XCJHGVRWMFLYTB-UHFFFAOYSA-N
- 1-Bromo-2-[(1-ethoxyethoxy)methyl]-4-methoxybenzene
- 651326-66-8
- 1-Bromo-2-(1-ethoxy-ethoxymethyl)-4-methoxy-benzene
-
- Inchi: 1S/C12H17BrO3/c1-4-15-9(2)16-8-10-7-11(14-3)5-6-12(10)13/h5-7,9H,4,8H2,1-3H3
- InChI Key: XCJHGVRWMFLYTB-UHFFFAOYSA-N
- SMILES: BrC1=CC=C(C=C1COC(C)OCC)OC
Computed Properties
- Exact Mass: 288.03611
- Monoisotopic Mass: 288.03611g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 6
- Complexity: 189
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 27.7Ų
Experimental Properties
- PSA: 27.69
Benzene, 1-bromo-2-[(1-ethoxyethoxy)methyl]-4-methoxy- Related Literature
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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